Cas no 1334146-33-6 (6-(tert-butoxycarbonylamino)norpinane-3-carboxylic acid)

6-(tert-Butoxycarbonylamino)norpinane-3-carboxylic acid is a bicyclic carboxylic acid derivative featuring a Boc-protected amine group. This compound is particularly valuable in organic synthesis and medicinal chemistry due to its rigid norpinane scaffold, which imparts conformational restraint, enhancing selectivity in target interactions. The tert-butoxycarbonyl (Boc) group offers orthogonal protection for the amine functionality, enabling controlled deprotection under mild acidic conditions. Its carboxylic acid moiety allows for further derivatization, making it a versatile intermediate for peptide coupling or scaffold modification. The compound’s stability and well-defined reactivity profile make it suitable for applications in drug discovery and complex molecule synthesis.
6-(tert-butoxycarbonylamino)norpinane-3-carboxylic acid structure
1334146-33-6 structure
Product Name:6-(tert-butoxycarbonylamino)norpinane-3-carboxylic acid
CAS No:1334146-33-6
MF:C13H21NO4
MW:255.31014418602
CID:5188343
Update Time:2026-03-05

6-(tert-butoxycarbonylamino)norpinane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 6-(tert-butoxycarbonylamino)norpinane-3-carboxylic acid
    • 6-{[(tert-butoxy)carbonyl]amino}bicyclo[3.1.1]heptane-3-carboxylic acid
    • SB75041
    • 6-{[(tert-butoxy)carbonyl]amino}bicyclo[3.1.1]heptane-3-carboxylicacid
    • Bicyclo[3.1.1]heptane-3-carboxylic acid, 6-[[(1,1-dimethylethoxy)carbonyl]amino]-
    • Inchi: 1S/C13H21NO4/c1-13(2,3)18-12(17)14-10-7-4-8(10)6-9(5-7)11(15)16/h7-10H,4-6H2,1-3H3,(H,14,17)(H,15,16)
    • InChI Key: BFGJDSWUDVHIFL-UHFFFAOYSA-N
    • SMILES: OC(C1CC2CC(C1)C2NC(=O)OC(C)(C)C)=O

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 349
  • XLogP3: 1.7
  • Topological Polar Surface Area: 75.6

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